![molecular formula C20H27FO3 B1205362 (3As,3br,4s,5as,6s,8as,8bs)-6-acetyl-3b-fluoro-4-hydroxy-3a,5a-dimethyl-3a,3b,4,5,5a,6,7,8,8a,8b,9,10-dodecahydrodicyclopenta[a,f]naphthalen-2(3h)-one CAS No. 4926-40-3](/img/structure/B1205362.png)
(3As,3br,4s,5as,6s,8as,8bs)-6-acetyl-3b-fluoro-4-hydroxy-3a,5a-dimethyl-3a,3b,4,5,5a,6,7,8,8a,8b,9,10-dodecahydrodicyclopenta[a,f]naphthalen-2(3h)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-Fluoro-11beta-hydroxy-A-norpregn-3(5)-ene-2,20-dione is a sesquiterpenoid.
Scientific Research Applications
Conformational Studies
The research on similar compounds, such as 8- and 10-methyl-substituted tetrahydro-7H-cycloocta[de]naphthalenes, provides insights into their conformational properties. Studies using IR and NMR have revealed that these compounds exist exclusively in a boat conformation in the ground state, which is influenced by steric repulsion between interior benzyl protons. This research is significant for understanding the molecular behavior of related compounds like the one (Kamada & Yamamoto, 1980).
Synthesis and Ligand Properties
Research has also been conducted on related structures, such as 1-Phosphaethenyl-2-phosphanylferrocenes, which exhibit planar chirality. These compounds have been synthesized and studied for their ligand properties, including their reactions with various metals and their potential use in catalysis (Takita et al., 2008).
Enantioselective Synthesis
Another area of research is the enantioselective synthesis of related metabolites, such as those of vasopressin V2 receptor antagonists. This involves the synthesis of optical isomers of certain compounds through processes like lipase-catalyzed transesterification, demonstrating the potential for creating specific enantiomers of complex molecules (Matsubara et al., 2000).
Antimicrobial and Antitumor Activities
Studies have also focused on the synthesis of new heterocyclic compounds derived from chalcones, demonstrating potential antitumor and antimicrobial activities. This research suggests the possibility of developing new therapeutic agents based on the structural analogs of the compound (Hassan et al., 2022).
properties
CAS RN |
4926-40-3 |
---|---|
Molecular Formula |
C20H27FO3 |
Molecular Weight |
334.4 g/mol |
IUPAC Name |
(3aS,3bR,4S,5aS,6S,8aS,8bS)-6-acetyl-3b-fluoro-4-hydroxy-3a,5a-dimethyl-3,4,5,6,7,8,8a,8b,9,10-decahydroindeno[5,4-e]inden-2-one |
InChI |
InChI=1S/C20H27FO3/c1-11(22)14-6-7-15-16-5-4-12-8-13(23)9-19(12,3)20(16,21)17(24)10-18(14,15)2/h8,14-17,24H,4-7,9-10H2,1-3H3/t14-,15+,16+,17+,18-,19+,20+/m1/s1 |
InChI Key |
MCAHIIQBOBRLHG-KWQGSUNZSA-N |
Isomeric SMILES |
CC(=O)[C@H]1CC[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C[C@@]43C)F)O)C |
SMILES |
CC(=O)C1CCC2C1(CC(C3(C2CCC4=CC(=O)CC43C)F)O)C |
Canonical SMILES |
CC(=O)C1CCC2C1(CC(C3(C2CCC4=CC(=O)CC43C)F)O)C |
Other CAS RN |
4926-40-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.